Cas no 1261810-94-9 (3-Hydroxyquinoline-7-carboxaldehyde)

• Product Name: 3-Hydroxyquinoline-7-carboxaldehyde
• CAS No: 1261810-94-9
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• CID: 4822409
• Update Time: 2025-05-21

3-Hydroxyquinoline-7-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxyquinoline-7-carboxaldehyde

• Inchi： 1S/C10H7NO2/c12-6-7-1-2-8-4-9(13)5-11-10(8)3-7/h1-6,13H
• InChI Key： QYSCSFDVZFZEFX-UHFFFAOYSA-N
• SMILES： OC1=CN=C2C=C(C=O)C=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 3-Hydroxyquinoline-7-carboxaldehyde

Recent Advances in the Study of 3-Hydroxyquinoline-7-carboxaldehyde (CAS: 1261810-94-9): A Promising Building Block in Medicinal Chemistry

3-Hydroxyquinoline-7-carboxaldehyde (CAS: 1261810-94-9) has recently emerged as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel antimicrobial and anticancer agents. This heterocyclic aldehyde, with its unique structural features, offers versatile reactivity that enables the construction of complex molecular architectures. Recent studies have highlighted its potential as a privileged scaffold in drug discovery, owing to its ability to interact with multiple biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Hydroxyquinoline-7-carboxaldehyde in the synthesis of quinoline-based inhibitors targeting bacterial DNA gyrase. The researchers utilized this compound as a starting material to develop a series of derivatives with enhanced potency against drug-resistant strains of Staphylococcus aureus. The presence of both hydroxy and formyl groups at strategic positions on the quinoline ring was found to be crucial for maintaining antibacterial activity while improving metabolic stability.

In the field of anticancer research, a team from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters (2024) the development of novel kinase inhibitors incorporating the 3-Hydroxyquinoline-7-carboxaldehyde scaffold. Their structure-activity relationship studies revealed that modifications at the 7-position of the quinoline ring significantly influenced selectivity toward various cancer-associated kinases. The compound's ability to chelate metal ions was also exploited to create potential metalloenzyme inhibitors.

Recent synthetic methodology developments have expanded the accessibility of 3-Hydroxyquinoline-7-carboxaldehyde derivatives. A 2024 Organic Letters publication described a catalytic asymmetric approach to construct chiral quinoline derivatives using this aldehyde as a key intermediate. The method employed a novel organocatalyst system, achieving excellent enantioselectivities (up to 99% ee) for products with potential applications in chiral drug development.

Analytical characterization of 3-Hydroxyquinoline-7-carboxaldehyde has also seen advancements. A 2023 study in Analytical Chemistry presented a comprehensive NMR and mass spectrometry analysis protocol for this compound and its derivatives, addressing previous challenges in structural confirmation. The developed methods are particularly valuable for quality control in pharmaceutical applications where precise structural characterization is critical.

Looking forward, the unique properties of 3-Hydroxyquinoline-7-carboxaldehyde position it as a valuable tool in fragment-based drug discovery. Its moderate molecular weight and balanced physicochemical properties make it an ideal candidate for growing into lead compounds. Current research efforts are focusing on expanding its applications in targeted protein degradation and PROTAC development, leveraging its ability to form stable interactions with both target proteins and E3 ligases.